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Compound of Interest

Compound Name: Dodecan-1-amine;thiocyanic acid

Cat. No.: B1619620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction between dodecan-1-

amine and thiocyanic acid, resulting in the formation of dodecylammonium thiocyanate. This

document details the physicochemical properties of the reactants and the product, a

comprehensive experimental protocol for the synthesis, and a logical workflow diagram.

Core Reactant and Product Properties
A thorough understanding of the starting materials and the resulting product is crucial for

successful synthesis and application. The following tables summarize the key quantitative data

for dodecan-1-amine, thiocyanic acid, and the product, dodecylammonium thiocyanate.

Table 1: Physicochemical Properties of Dodecan-1-amine
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Property Value Reference

Synonyms Dodecylamine, Laurylamine

CAS Number 124-22-1

Molecular Formula C₁₂H₂₇N

Molar Mass 185.35 g/mol

Appearance White waxy solid or oily liquid

Melting Point 27-29 °C

Boiling Point 247-249 °C

Density 0.806 g/mL at 25 °C

Solubility in Water 78 mg/L at 25 °C

Table 2: Physicochemical Properties of Thiocyanic Acid

Property Value Reference

Synonyms
Hydrogen thiocyanate,

Sulfocyanic acid

CAS Number 463-56-9

Molecular Formula HSCN

Molar Mass 59.09 g/mol

Acidity (pKa) 1.1 at 20 °C

Appearance Colorless liquid or gas

Tautomerism

Exists in equilibrium with

isothiocyanic acid (HNCS),

with the iso form dominating in

the vapor phase.

Table 3: Physicochemical Properties of n-Dodecylammonium Thiocyanate
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Property Value Reference

CAS Number 22031-31-8

Molecular Formula C₁₃H₂₈N₂S

Molar Mass 244.44 g/mol

Appearance White solid (expected) Inferred

Solubility

Expected to have some

solubility in polar organic

solvents.

Inferred

Reaction Overview
The reaction between dodecan-1-amine, a primary aliphatic amine, and thiocyanic acid is a

classic acid-base neutralization. The lone pair of electrons on the nitrogen atom of the amine

acts as a Brønsted-Lowry base, accepting a proton from the acidic thiocyanic acid. This results

in the formation of the dodecylammonium cation and the thiocyanate anion, which associate to

form the ionic salt, dodecylammonium thiocyanate.

Reaction Equation:

CH₃(CH₂)₁₁NH₂ + HSCN → [CH₃(CH₂)₁₁NH₃]⁺[SCN]⁻

Experimental Protocol: Synthesis of n-
Dodecylammonium Thiocyanate
The following protocol is based on the general method for the synthesis of amine salts of

thiocyanic acid as described by Mathes, Stewart, and Swedish in 1948, which involves the

reaction of an amine with a stable source of thiocyanic acid, such as an ammonium or alkali

metal salt, in an aqueous medium.

Materials:

Dodecan-1-amine (C₁₂H₂₇N)

Ammonium thiocyanate (NH₄SCN)
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Deionized water

Benzene (or another suitable non-polar organic solvent for extraction)

Ethanol (for recrystallization)

Hydrochloric acid (HCl), 0.1 M (for titration)

Methyl orange indicator

Equipment:

Round-bottom flask with a reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Büchner funnel and flask

Beakers and Erlenmeyer flasks

pH meter or pH paper

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve a specific molar equivalent of ammonium thiocyanate in deionized water.

Addition of Amine: To the stirred aqueous solution of ammonium thiocyanate, add one molar

equivalent of dodecan-1-amine.

Reaction Conditions: Heat the reaction mixture to 85-90 °C with continuous stirring. The

reaction is typically carried out for a period of 2-4 hours to ensure complete salt formation.
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Extraction: After cooling the reaction mixture to room temperature, transfer it to a separatory

funnel. Extract the aqueous phase with several portions of benzene to separate the

dodecylammonium thiocyanate from any unreacted starting materials and inorganic salts.

The product will preferentially move into the organic layer.

Solvent Removal: Combine the organic extracts and remove the benzene under reduced

pressure using a rotary evaporator to yield the crude product.

Purification: Recrystallize the crude dodecylammonium thiocyanate from a suitable solvent,

such as ethanol, to obtain the purified solid product.

Drying: Dry the purified crystals in a vacuum oven at a mild temperature (e.g., 40-50 °C) to

remove any residual solvent.

Characterization: The final product can be characterized by determining its melting point and

using spectroscopic methods such as Infrared (IR) spectroscopy to confirm the presence of

the ammonium and thiocyanate functional groups, and Nuclear Magnetic Resonance (NMR)

spectroscopy to confirm the overall structure.

Yield Calculation:

The theoretical yield should be calculated based on the limiting reagent. The actual yield is the

mass of the purified, dried dodecylammonium thiocyanate. The percentage yield is calculated

as:

(Actual Yield / Theoretical Yield) x 100%

Logical Workflow and Diagrams
The following diagrams illustrate the fundamental reaction and the experimental workflow for

the synthesis of dodecylammonium thiocyanate.

Caption: Acid-base reaction forming Dodecylammonium Thiocyanate.
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Caption: Experimental workflow for the synthesis of n-Dodecylammonium Thiocyanate.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Properties of Dodecylammonium Thiocyanate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1619620#dodecan-1-amine-reaction-with-
thiocyanic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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